Cas no 13089-49-1 (Cytidine,N-(1-oxobutyl)-)

• Product Name: Cytidine,N-(1-oxobutyl)-
• CAS No: 13089-49-1
• MF: C₁₃H₁₉N₃O₆
• MW: 313.306463479996
• CID: 182414
• Update Time: 2024-01-25

Cytidine,N-(1-oxobutyl)- Chemical and Physical Properties

Names and Identifiers

• Cytidine,N-(1-oxobutyl)-
• Butyramide,N-(1,2-dihydro-2-oxo-1-b-D-ribofuranosyl-4-pyrimidinyl)- (7CI,8CI)
• Butanamide,N-(1,2-dihydro-2-oxo-1-b-D-ribofuranosyl-4-pyrimidinyl)-
• Cytidine, N-(1-oxobutyl)-

• Inchi： 1S/C13H19N3O6/c1-2-3-9(18)14-8-4-5-16(13(21)15-8)12-11(20)10(19)7(6-17)22-12/h4-5,7,10-12,17,19-20H,2-3,6H2,1H3,(H,14,15,18,21)/t7-,10-,11-,12-/m1/s1
• InChI Key： AVLGHOYUNPEBMO-FAQVLOEFSA-N
• SMILES： OC[C@H]1O[C@@H](N2C=CC(NC(=O)CCC)=NC2=O)[C@H](O)[C@@H]1O

Computed Properties

• Exact Mass: 445.12512
• Monoisotopic Mass: 313.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.5

Experimental Properties

• Density: 1.58
• Refractive Index: 1.661
• PSA: 153.06
• LogP: -1.33360
• pka: 10.21±0.20(Predicted)